Cas no 1007-32-5 (1-Phenyl-2-butanone)

• Product Name: 1-Phenyl-2-butanone
• CAS No: 1007-32-5
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD00009315
• CID: 40531
• PubChem ID: 87575085
• Update Time: 2025-11-06

1-Phenyl-2-butanone Chemical and Physical Properties

Names and Identifiers

• 1-Phenylbutan-2-one
• 2-Butanone, 1-phenyl-
• 2-Oxo-1-phenylbutane
• Banzylethylketone
• 1-PHENYL-2-BUTANONE
• ETHYL BENZYL KETONE
• BENZYL ETHYL KETONE
• 1-Phenylbutane-2-one
• 1-Phenyl-2-butanone,Benzyl ethyl ketone
• 1-PHENYL-2-BUTANONE 98%
• AMY25509
• CS-0112591
• NSC-133447
• 1007-32-5
• NSC133447
• phenylbutanone
• UNII-1AKG6904VP
• AKOS009031193
• NS00015529
• InChI=1/C10H12O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H
• EN300-21394
• DTXSID60143462
• P0971
• 1-Phenyl-2-butanone, 98%
• SCHEMBL43241
• NSC 133447
• 2-Butanone, phenyl-
• Q27252157
• 1-(phenyl)-butanone
• FT-0608234
• EINECS 213-752-1
• 1AKG6904VP
• 1-phenyl-butan-2-one
• SY013451
• MFCD00009315
• DTXCID8065953
• ALBB-022774
• 1-Phenyl-2-butanone

• MDL： MFCD00009315
• Inchi： 1S/C10H12O/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key： GKDLTXYXODKDEA-UHFFFAOYSA-N
• SMILES： O=C(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.088815002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Molecular Weight: 148.20
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.998 g/mL at 25 °C(lit.)
• Boiling Point: 109-112 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.512(lit.)
• PSA: 17.07000
• LogP: 2.20820
• Solubility: Insoluble in water, soluble in ethanol \ carbon tetrachloride \ acetone, and miscible with ether

1-Phenyl-2-butanone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 1-Phenyl-2-butanone

Comprehensive Overview of 1-Phenyl-2-butanone (CAS No. 1007-32-5): Properties, Applications, and Industry Insights

1-Phenyl-2-butanone, identified by its CAS registry number 1007-32-5, is an aromatic ketone with significant relevance in organic synthesis and industrial applications. This compound, also known as methyl benzyl ketone or butyrophenone, features a phenyl group attached to the second carbon of a butanone chain. Its molecular formula C10H12O and molar mass of 148.20 g/mol make it a versatile intermediate in pharmaceuticals, fragrances, and specialty chemicals. Recent interest in sustainable synthesis methods and green chemistry alternatives has spurred new research into its production pathways.

The physicochemical properties of 1-Phenyl-2-butanone include a boiling point of 230-232°C and a density of 0.988 g/mL at 25°C. Its low water solubility but excellent solubility in organic solvents like ethanol and ether makes it valuable for extraction processes and reaction media. Analytical techniques such as GC-MS and HPLC are commonly employed for its characterization, with the compound showing strong UV absorption at 245-260 nm—a feature exploited in quality control protocols across manufacturing sectors.

In pharmaceutical applications, CAS 1007-32-5 serves as a precursor for psychoactive compounds (under strict regulatory compliance) and non-steroidal anti-inflammatory drugs. The fragrance industry utilizes its sweet, floral-woody odor profile in premium perfumes and flavor enhancers. With growing consumer demand for long-lasting scent formulations, manufacturers are exploring microencapsulation techniques incorporating this ketone derivative.

Environmental considerations have led to innovations in waste minimization strategies during 1-Phenyl-2-butanone production. Advanced catalytic hydrogenation methods now achieve yields exceeding 85% while reducing byproduct formation. The compound's biodegradation pathway has been extensively studied, showing 78% mineralization within 28 days under aerobic conditions—a critical factor for ESG-compliant manufacturing.

Market trends indicate rising demand for high-purity 1-Phenyl-2-butanone (≥99.5%) driven by electronic chemicals applications. Its use as a photoresist component in semiconductor fabrication has grown 12% annually since 2020. Quality specifications now emphasize metal ion content (<0.1 ppm) and particulate matter controls to meet cleanroom standards.

Safety protocols for handling 1007-32-5 emphasize proper ventilation and PPE requirements, though its flammability rating (Flash point 102°C) classifies it as safer than many volatile solvents. Storage recommendations include nitrogen blanketing in amber glass containers to prevent oxidative degradation—a concern highlighted in recent stability studies published in the Journal of Organic Chemistry.

Emerging applications include its use as a ligand in transition metal catalysis, particularly in asymmetric hydrogenation reactions. Research from MIT (2023) demonstrates its effectiveness in chiral auxiliary systems for enantioselective synthesis of drug intermediates. This aligns with industry's shift toward stereochemically pure APIs to meet stringent regulatory requirements.

Analytical challenges persist in trace detection of 1-Phenyl-2-butanone in complex matrices. Recent advancements in 2D-LCMS and ion mobility spectrometry have improved detection limits to 0.01 ppb—critical for environmental monitoring and food safety testing. These developments address growing concerns about chemical migration in packaging materials.

The global market for CAS 1007-32-5 is projected to reach $28 million by 2028, with Asia-Pacific accounting for 42% of demand. Price fluctuations (currently $120-$150/kg for technical grade) reflect supply chain adjustments post-pandemic. Manufacturers are investing in continuous flow chemistry systems to enhance production efficiency—a trend accelerated by Industry 4.0 adoption.

Future research directions focus on bio-based production using engineered E. coli strains and enzymatic conversion of lignin derivatives. A 2024 Nature Catalysis paper reported a biocatalytic route achieving 65% conversion from ferulic acid, potentially revolutionizing sustainable production. Such innovations align with the UN Sustainable Development Goals while meeting commercial needs for eco-friendly chemicals.